Cas no 79213-60-8 (2-chloro-4-phenylbenzaldehyde)

• Product Name: 2-chloro-4-phenylbenzaldehyde
• CAS No: 79213-60-8
• MF: C₁₃H₉ClO
• MW: 216.662962675095
• MDL: MFCD23140929
• CID: 2503198
• PubChem ID: 21441284
• Update Time: 2025-04-21

2-chloro-4-phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-[1,1'-biphenyl]-4-carbaldehyde
• 3-Chloro-biphenyl-4-carboxaldehyde
• 2-chloro-4-phenylbenzaldehyde
• 3-Chloro-[1,1-biphenyl]-4-carbaldehyde
• 3-chlorobiphenyl-4-carbaldehyde
• VGRMQYYLRHRMPS-UHFFFAOYSA-N
• C76535
• SCHEMBL1547171
• DS-16668
• Z1263797107
• EN300-92992
• 79213-60-8
• DB-112559
• CS-0156461
• SB85363
• AKOS016003665
• 986-917-5
• EDA21360
• MFCD23140929

• MDL： MFCD23140929
• Inchi： 1S/C13H9ClO/c14-13-8-11(6-7-12(13)9-15)10-4-2-1-3-5-10/h1-9H
• InChI Key： VGRMQYYLRHRMPS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.0341926g/mol
• Monoisotopic Mass: 216.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1